Cas no 310427-94-2 (Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg)

This peptide, Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg, is a fluorogenic substrate designed for studying proteolytic activity, particularly in the context of amyloid precursor protein (APP) processing. The incorporation of EDANS (donor) and DABCYL (quencher) enables Förster resonance energy transfer (FRET), allowing real-time monitoring of cleavage events by β-secretase (BACE1) or related enzymes. The sequence spans the APP770 cleavage site (Asn670-Leu671), making it highly specific for BACE1 assays. Its optimized design ensures sensitivity, selectivity, and low background fluorescence, facilitating precise kinetic measurements. This substrate is valuable for in vitro enzyme characterization, inhibitor screening, and mechanistic studies in Alzheimer’s disease research.
Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg structure
310427-94-2 structure
Product Name:Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg
CAS No:310427-94-2
MF:C91H129N25O25S
MW:2005.21547865868
MDL:MFCD03093396
CID:300666
PubChem ID:102601034
Update Time:2025-06-07

Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Chemical and Physical Properties

Names and Identifiers

    • L-Arginine,L-arginyl-N-[2-[(5-sulfo-1-naphthalenyl)amino]ethyl]-L-glutaminyl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-N6-[4-[[4-(dimethylamino)phenyl]azo]benzoyl]-L-lysyl-(9CI)
    • ARG-GLU(EDANS)-(ASN670,LEU671)-APP770 (668-675)-LYS(DABCYL)-ARG
    • L-Arginine,L-arginyl-N-[2-[(5-sulfo-1-naphthalenyl)amino]ethyl]-L-glutaminyl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-
    • L-Arginine,L-arginyl-N-[2-[(5-sulfo-1-naphthalenyl)amino]ethyl]-L-glutaminyl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-N6-[4-[[4-(dimethylamino)phen
    • A4 PROTEIN PRECURSOR 770 FRAGMENT 669-674-(DABCYL)LYS-ARG
    • A4 Protein Precursor₇₇₀ (668-675)-Lys(DABCYL)-Arg
    • A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg, Arg-Glu(
    • A4 Protein Precursor770: 668-675-Lys: DABCYL-Arg
    • A4ProteinPrecursor???(668-675)-Lys(DABCYL)-Arg
    • Arg-Glu(EDANS)-(Asn???00Leu???)-Amyloidβ
    • Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β
    • ARG-GLU(EDANS)-[ASN670,LEU671]-AMYLOID B
    • ARG-GLU(EDANS)-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-LYS(DABCYL)-ARG
    • Arg-Glu: EDANS-: Asn670,Leu671-Amyloid b
    • ARG-GLU: EDANS-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-LYS: DABCYL-ARG
    • H-ARG-GLU(EDANS)-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-LYS(DABCYL)-ARG-OH
    • Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg
    • Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid beta/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg
    • HY-P4899
    • L-Arginine, L-arginyl-N-[2-[(5-sulfo-1-naphthalenyl)amino]ethyl]-L-glutaminyl-L-alpha-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-alpha-aspartyl-L-alanyl-L-alpha-glutamyl-L-phenylalanyl-N6-[4-[2-[4-(dimethylamino)phenyl]diazenyl]benzoyl]-L-lysyl-
    • DTXSID001043667
    • RE(EDANS)EVNLDAEFK(DABCYL)R
    • CS-0674900
    • 310427-94-2
    • MDL: MFCD03093396
    • Inchi: 1S/C91H129N25O25S/c1-49(2)45-66(109-87(135)68(47-71(93)117)112-88(136)76(50(3)4)113-83(131)64(36-39-74(121)122)107-81(129)62(105-79(127)59(92)21-15-41-101-90(94)95)34-37-72(118)99-44-43-98-60-23-13-20-58-57(60)19-14-25-70(58)142(139,140)141)85(133)111-69(48-75(123)124)84(132)103-51(5)77(125)104-63(35-38-73(119)120)82(130)110-67(46-52-17-9-8-10-18-52)86(134)106-61(80(128)108-65(89(137)138)24-16-42-102-91(96)97)22-11-12-40-100-78(126)53-26-28-54(29-27-53)114-115-55-30-32-56(33-31-55)116(6)7/h8-10,13-14,17-20,23,25-33,49-51,59,61-69,76,98H,11-12,15-16,21-22,24,34-48,92H2,1-7H3,(H2,93,117)(H,99,118)(H,100,126)(H,103,132)(H,104,125)(H,105,127)(H,106,134)(H,107,129)(H,108,128)(H,109,135)(H,110,130)(H,111,133)(H,112,136)(H,113,131)(H,119,120)(H,121,122)(H,123,124)(H,137,138)(H4,94,95,101)(H4,96,97,102)(H,139,140,141)/b115-114+/t51-,59-,61-,62-,63-,64-,65-,66-,67-,68-,69-,76-/m0/s1
    • InChI Key: NWSZHKSLZMCXEG-FWPPSMAISA-N
    • SMILES: S(C1=CC=CC2=C1C=CC=C2NCCNC(CC[C@@H](C(N[C@@H](CCC(=O)O)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](CCC(=O)O)C(N[C@@H](CC1C=CC=CC=1)C(N[C@H](C(N[C@H](C(=O)O)CCCNC(=N)N)=O)CCCCNC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O)=O)=O)=O)=O)CC(=O)O)=O)CC(C)C)=O)=O)C(C)C)=O)=O)NC([C@H](CCCNC(=N)N)N)=O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 2003.93000
  • Monoisotopic Mass: 2003.9312159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 27
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 142
  • Rotatable Bond Count: 65
  • Complexity: 4390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 823

Experimental Properties

  • PSA: 823.15000
  • LogP: 8.81010

Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Security Information

Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB545034-1 mg
Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Trifluoroacetate; .
310427-94-2
1mg
€569.50 2022-07-29
abcr
AB545034-1mg
Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Trifluoroacetate; .
310427-94-2
1mg
€569.50 2024-08-02

Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg Related Literature

Additional information on Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid b/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg

Professional Introduction to Compound CAS No. 310427-94-2 and Product Name: Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg

The compound with the CAS number 310427-94-2 and the product name Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg represents a significant advancement in the field of chemical biomedicine, particularly in the study of neurodegenerative diseases. This innovative peptide has garnered considerable attention due to its unique structure and potential therapeutic applications. The peptide is designed to interact specifically with pathological aggregates of the amyloid β (Aβ) protein, a hallmark of Alzheimer's disease (AD), thereby offering a promising avenue for diagnostic and therapeutic interventions.

The molecular structure of this compound is meticulously engineered to target a critical region of the Aβ protein precursor, specifically residues 668-675. This region has been extensively studied for its role in the pathogenesis of AD, where aberrant processing leads to the formation of toxic Aβ plaques and oligomers. By incorporating EDANS (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), a fluorescent label, into the peptide sequence, researchers can visualize and quantify Aβ deposits in vitro and in vivo using fluorescence microscopy and other imaging techniques. This feature makes the compound an invaluable tool for both research and potential clinical applications.

The inclusion of DABCYL (4,4'-Difluoro-5,5'-dicyano-4,5-dihydro-4H-imidazol-2-yl) at the C-terminal end serves as an excellent quencher for fluorescence resonance energy transfer (FRET) assays. This modification enhances the sensitivity of detection when used in conjunction with fluorophore-labeled antibodies or probes, enabling precise measurement of Aβ interactions. Such dual-modification allows for both targeted binding and high-resolution imaging, making this peptide an ideal candidate for diagnostic kits and research tools.

Recent advancements in analytical chemistry have highlighted the importance of precise peptide synthesis in drug development. The synthesis of Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg exemplifies these advancements, showcasing the ability to produce complex peptides with high fidelity and purity. Techniques such as solid-phase peptide synthesis (SPPS) coupled with high-performance liquid chromatography (HPLC) have enabled researchers to achieve these stringent requirements. The reliability of such synthetic methods ensures that researchers can trust the compound's performance in experimental settings.

The significance of this peptide extends beyond basic research; it holds substantial promise for therapeutic applications. The ability to specifically target Aβ plaques suggests potential use in developing monoclonal antibodies or small-molecule drugs that can clear these toxic deposits from the brain. Furthermore, its fluorescent properties make it suitable for drug-screening assays aimed at identifying compounds that inhibit Aβ aggregation or promote its clearance. Such assays are critical in accelerating the drug discovery pipeline for AD and other related neurodegenerative disorders.

Current research trends indicate that targeting Aβ pathology is a viable strategy for mitigating AD progression. Studies have shown that reducing Aβ burden can lead to cognitive improvement in animal models, paving the way for human trials. The compound described here aligns with this strategy by providing a means to detect and potentially disrupt Aβ aggregates early in disease progression. Its design also incorporates principles from structure-based drug design (SBDD), where knowledge about protein-protein interactions is leveraged to develop targeted therapies.

The role of biomarkers in AD diagnosis and monitoring cannot be overstated. The Arg-Glu(EDANS)-(Asn670,Leu671)-Amyloid β/A4 Protein Precursor770 (668-675)-Lys(DABCYL)-Arg peptide serves as an excellent biomarker candidate due to its high specificity for pathological Aβ deposits. Its use in cerebrospinal fluid (CSF) or blood samples could provide non-invasive diagnostic tools that complement existing methods like PET imaging or lumbar puncture. Such advancements would significantly improve early detection rates and allow for more personalized treatment plans.

In conclusion, the compound CAS No. 310427-94-2 and its corresponding product name represent a cutting-edge development in neurodegenerative disease research. Its unique structural features, including EDANS and DABCYL modifications, make it a powerful tool for both diagnostics and therapeutics. By targeting key pathological markers associated with AD, this peptide offers new insights into disease mechanisms and potential treatment strategies. As research continues to evolve, compounds like this will play an increasingly vital role in advancing our understanding and management of neurodegenerative disorders.

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